Cas no 91132-55-7 (N-(3-allyl-2-hydroxyphenyl)acetamide)

• Product Name: N-(3-allyl-2-hydroxyphenyl)acetamide
• CAS No: 91132-55-7
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 1093167
• PubChem ID: 3678568
• Update Time: 2025-04-26

N-(3-allyl-2-hydroxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-allyl-2-hydroxyphenyl)acetamide
• N-(2-hydroxy-3-prop-2-enylphenyl)acetamide
• 3'-ALLYL-2'-HYDROXYACETANILIDE
• 91132-55-7
• SCHEMBL13978662
• AKOS022187849

• Inchi： 1S/C11H13NO2/c1-3-5-9-6-4-7-10(11(9)14)12-8(2)13/h3-4,6-7,14H,1,5H2,2H3,(H,12,13)
• InChI Key： FDSPMKRCGKJAPA-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CC=C)NC(C)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.3Ų

Additional information on N-(3-allyl-2-hydroxyphenyl)acetamide

N-(3-Allyl-2-Hydroxyphenyl)Acetamide (CAS No. 91132-55-7): A Comprehensive Overview

N-(3-Allyl-2-Hydroxyphenyl)Acetamide, a compound identified by the CAS registry number 91132-55-7, is a versatile organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural properties and potential biological activities, making it a subject of extensive research in recent years.

The molecular structure of N-(3-Allyl-2-Hydroxyphenyl)Acetamide comprises a phenyl ring substituted with an allyl group at the 3-position and a hydroxyl group at the 2-position, with an acetamide group attached to the nitrogen atom. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, enhancing its solubility in various solvents and its ability to interact with different biological systems.

Recent studies have explored the antioxidant properties of N-(3-Allyl-2-Hydroxyphenyl)Acetamide, revealing its potential as a natural antioxidant in food and cosmetic industries. Researchers have demonstrated that the compound effectively neutralizes free radicals, thereby preventing oxidative damage to cellular components. This property makes it a promising candidate for developing functional foods and skincare products.

In the pharmaceutical sector, N-(3-Allyl-2-Hydroxyphenyl)Acetamide has shown potential as a lead compound for drug development targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies indicate that the compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and apoptosis.

The synthesis of N-(3-Allyl-2-Hydroxyphenyl)Acetamide involves a multi-step process, typically starting from phenol derivatives and proceeding through alkylation and acetylation steps. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

Moreover, N-(3-Allyl-2-Hydroxyphenyl)Acetamide has been investigated for its role in enzyme inhibition, particularly against key enzymes associated with inflammation and cancer progression. Studies suggest that the compound inhibits cyclooxygenase (COX) enzymes, which are central to inflammatory processes, offering potential therapeutic benefits for chronic inflammatory diseases.

In terms of environmental applications, N-(3-Allyl-2-Hydroxyphenyl)Acetamide has been evaluated for its biodegradability and eco-friendly properties. Research indicates that the compound undergoes rapid biodegradation under aerobic conditions, making it an environmentally sustainable choice for industrial applications.

Recent technological advancements have also enabled the use of computational chemistry tools to predict the bioavailability and pharmacokinetics of N-(3-Allyl-2-Hydroxyphenyl)Acetamide. These studies provide valuable insights into optimizing drug delivery systems and enhancing therapeutic efficacy.

In conclusion, N-(3-Allyl-2-Hydroxyphenyl)Acetamide (CAS No. 91132-55-7) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure, coupled with emerging research findings, positions it as a key player in future innovations within pharmaceuticals, cosmetics, and environmental sciences.